Cas no 2137540-71-5 ([3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine)

• Product Name: [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine
• CAS No: 2137540-71-5
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 6540778
• PubChem ID: 165467066
• Update Time: 2025-07-22

[3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [3-(1-cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine
• 2137540-71-5
• EN300-788483
• [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine

• Inchi： 1S/C9H17F2NO/c1-7(8-3-4-8)13-6-9(10,11)5-12-2/h7-8,12H,3-6H2,1-2H3
• InChI Key： WADYRKMSUQVGBH-UHFFFAOYSA-N
• SMILES： FC(CNC)(COC(C)C1CC1)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 21.3Ų

Additional information on [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine

Professional Introduction to [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine and CAS No. 2137540-71-5

The compound identified by the CAS number 2137540-71-5 and the product name [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This introduction aims to provide a comprehensive overview of its structural characteristics, potential applications, and the latest research findings that underscore its importance in modern medicinal chemistry.

The molecular structure of [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine is characterized by a unique combination of functional groups that contribute to its distinctive chemical properties. The presence of a cyclopropyl group and fluoro substituents in the propyl chain enhances its lipophilicity and metabolic stability, making it an attractive candidate for drug development. Specifically, the fluoro atoms introduce electron-withdrawing effects that can modulate the reactivity and binding affinity of the molecule, which is a critical factor in designing potent pharmacological agents.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluorine atoms due to their ability to improve pharmacokinetic profiles. The use of fluorinated alcohols and amines has been extensively studied for their potential in enhancing drug bioavailability and reducing metabolic degradation. For instance, studies have shown that fluorine substitution can lead to increased binding affinity to biological targets, thereby improving therapeutic efficacy. The compound [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine exemplifies this trend by combining a fluorinated propyl chain with an amine group, which could potentially serve as a key structural motif in the design of next-generation pharmaceuticals.

The cyclopropyl group in the molecular structure of CAS No. 2137540-71-5 also plays a crucial role in determining its chemical behavior. Cyclopropyl-substituted compounds are known for their stability and resistance to metabolic degradation, which makes them valuable in drug development. The cyclopropyl ring can interact with biological targets in unique ways due to its rigid structure and electron-deficient nature, providing an additional layer of specificity for drug design. This feature has been exploited in various therapeutic areas, including oncology and anti-inflammatory treatments.

Recent research has highlighted the potential of [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine as a building block for more complex molecules. Its structural features make it a versatile intermediate that can be modified to target different biological pathways. For example, modifications at the amine group could lead to the development of novel neurotransmitter receptor modulators or enzyme inhibitors. Similarly, alterations around the cyclopropyl ring could enhance interactions with specific protein targets, opening up new avenues for therapeutic intervention.

The synthesis of CAS No. 2137540-71-5 involves sophisticated organic chemistry techniques that highlight its complexity and synthetic challenge. Advanced methods such as cross-coupling reactions and fluorination protocols are employed to construct the desired molecular framework accurately. These synthetic strategies not only showcase the ingenuity of modern chemical synthesis but also underscore the compound's significance as a research tool in medicinal chemistry.

In conclusion, [3-(1-Cyclopropylethoxy)-2,2-difluoropropyl](methyl)amine (CAS No. 2137540-71-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including fluoro substitution and cyclopropyl groups, offer significant advantages in terms of metabolic stability and binding affinity. The latest research findings continue to reinforce its potential as a key intermediate in drug development, paving the way for innovative therapeutic solutions.